Cas no 2171205-86-8 (2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidoethyl}sulfanyl)acetic acid
• CAS No: 2171205-86-8
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 5999746
• PubChem ID: 165825170
• Update Time: 2025-06-30

2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidoethyl}sulfanyl)acetic acid
• EN300-1541054
• 2171205-86-8
• 2-({2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]ethyl}sulfanyl)acetic acid

• Inchi： 1S/C27H26N2O5S/c30-24(31)17-35-15-14-28-26(32)25(18-8-2-1-3-9-18)29-27(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23,25H,14-17H2,(H,28,32)(H,29,33)(H,30,31)/t25-/m0/s1
• InChI Key： LQDXWHYDELLTJS-VWLOTQADSA-N
• SMILES： S(CC(=O)O)CCNC([C@H](C1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidoethyl}sulfanyl)acetic acid

Compound CAS No 2171205-86-8: 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidoethyl}sulfanyl)acetic Acid

The compound with CAS No 2171205-86-8, known as 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidoethyl}sulfanyl)acetic acid, is a highly specialized organic molecule with significant applications in the fields of synthetic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenyl substituent, and a sulfanyl-acetic acid moiety. The presence of these functional groups makes it a versatile building block for the synthesis of advanced biomolecules and pharmaceutical agents.

Recent studies have highlighted the importance of this compound in the development of peptide-based drugs. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of amino groups during the synthesis process. This compound's ability to serve as a linker or a protective group has made it indispensable in the construction of complex peptide architectures. For instance, researchers have utilized this compound to synthesize bioactive peptides with enhanced stability and bioavailability, which are critical for drug delivery systems.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in materials science. The sulfanyl-acetic acid moiety imparts unique electronic and structural properties to the molecule, making it suitable for applications in polymer chemistry. Recent advancements have demonstrated its use in the development of stimuli-responsive polymers, which can undergo reversible structural changes in response to external stimuli such as temperature or pH. These polymers have promising applications in drug delivery, sensors, and adaptive materials.

The stereochemistry of this compound is another area of interest. The (S)-configuration at the chiral center introduces asymmetry into the molecule, which can significantly influence its biological activity. Studies have shown that the stereochemistry of this compound can modulate its interaction with biological targets, such as enzymes or receptors. This makes it a valuable tool in the design of enantioselective catalysts and chiral recognition systems.

Furthermore, the phenyl group attached to the molecule contributes to its aromaticity and hydrophobicity, which are essential properties for many chemical reactions and biological interactions. The combination of these features makes this compound a multifunctional platform for exploring diverse chemical transformations and biological functions.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its structural integrity and stability under various conditions. Additionally, computational chemistry methods have been employed to predict its electronic properties and reactivity, further enhancing our understanding of its behavior in different chemical environments.

In summary, CAS No 2171205-86-8 represents a sophisticated molecule with wide-ranging applications in synthetic chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in these fields. As ongoing research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.